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Compound of Interest

4-Methoxy-3-methylphenylacetic
Compound Name:

acid
CAS No.: 4513-73-9
Cat. No.: B1295364

Get Quote

Executive Summary & Chemical Profile

This guide defines the disposal protocol for 4-Methoxy-3-methylphenylacetic acid, a
phenylacetic acid derivative often used as a building block in pharmaceutical synthesis.

While this specific isomer is not a P-listed or U-listed substance under US RCRA (Resource
Conservation and Recovery Act) regulations, it must be managed as Hazardous Chemical
Waste due to its acidic nature, potential biological activity, and eye damage potential (Category
1).

Chemical Identity Table
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Parameter Specification

Chemical Name 4-Methoxy-3-methylphenylacetic acid
CAS Number 4513-73-9

Molecular Formula C10H1203

Molecular Weight 180.20 g/mol

Physical State White to off-white crystalline powder

o ~4.3 (Predicted based on phenylacetic acid
Acidity (pKa) analogs)

Melting Point 89-97 °C

Hazard Assessment & Safety Protocols

Scientific Rationale: As a substituted phenylacetic acid, this compound acts as a weak organic
acid. The primary safety risk during disposal is serious eye damage (irreversible) and
respiratory irritation caused by fine dust.

Hazard Classification (GHS)

Based on structural analogs (Read-Across from 4-Methoxyphenylacetic acid, CAS 104-01-8):
e H318: Causes serious eye damage.[1]
e H315: Causes skin irritation.[2]

o H335: May cause respiratory irritation.

Required PPE for Disposal Handling

o Respiratory: N95 or P100 particulate respirator is required if handling open powder outside a
fume hood.

e Ocular: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient due to the
corrosive nature of acidic dust.
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e Dermal: Nitrile gloves (Minimum thickness: 0.11 mm).

Pre-Disposal Segregation Strategy
Core Directive: Do not commingle this compound with incompatible waste streams.
» NO Oxidizers: Do not mix with strong oxidizers (e.g., permanganates, nitrates). The methoxy

and methyl groups on the benzene ring are electron-donating, making the ring susceptible to
vigorous oxidation.

e NO Strong Bases: Do not place in "Basic/Caustic" waste containers. Mixing this solid acid
with liquid bases (like Sodium Hydroxide waste) will generate immediate heat (exotherm)
and potential spattering.

o Solvent Compatibility: It is compatible with standard organic solvent waste streams (Acetone,
Methanol, DCM) intended for incineration.

Disposal Workflow

The following decision tree outlines the operational logic for disposing of CAS 4513-73-9.
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Waste Generation:
4-Methoxy-3-methylphenylacetic Acid

Determine Physical State

Solid / Powder

Dissolved in Solvent

Is it pure chemical
or spill debris?

Containerize:
Clear glass or HDPE jar. Identify Solvent Base
Label: 'Solid Organic Acid'

Assign Waste Code:
Non-Regulated Organic
(Unless characteristic D002)

Halogenated Non-Halogenated Aqueous Solution
(DCM, Chloroform) (Methanol, Acetone) (Water/Buffer)

Not Recommended

Preferred . for Research Qty

Preferred

1
pH Adjustment :
(Only if permitted by local POTW)
I

Disposal Method: :
High BTU Incineration d
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Figure 1: Decision matrix for segregating phenylacetic acid derivatives based on physical state

and solvent carrier.

Detailed Disposal Procedures
Scenario A: Solid Waste (Pure Substance or Spill Debris)

Most common scenario for expired shelf-life reagents.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or clear glass jar.
Avoid metal containers as organic acids can corrode them over time in the presence of

moisture.

e Labeling:
o Primary Name: "4-Methoxy-3-methylphenylacetic acid".[3][4]
o Hazard Checkbox: Check "Irritant" and "Acid".

o RCRA Consideration: If the solid is dry, it does not strictly meet the D002 Corrosivity
definition (which applies to agueous liquids with pH < 2). However, label as "Hazardous
Waste - Solid Organic Acid" to ensure the disposal vendor incinerates it rather than
landfilling.

e Disposal Path: Lab Pack for Incineration.

Scenario B: Liquid Waste (Reaction Mixtures)
Common scenario during synthesis or HPLC analysis.

e Segregation:

o If dissolved in Methanol/Acetone: Pour into the "Non-Halogenated Organic Solvents"

carboy.

o If dissolved in Dichloromethane (DCM): Pour into the "Halogenated Organic Solvents”

carboy.
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e pH Warning: If the solution is highly concentrated (>5%), check the pH. If pH < 2, the waste

stream is formally RCRA D002 (Corrosive).[5] Ensure the waste tag reflects "Corrosive" in

addition to "Flammable" (if organic solvent is present).

Scenario C: Aqueous Solutions (Buffers/Eluents)

Do NOT pour down the drain. While phenylacetic acids are biodegradable, research-grade

purity regulations often prohibit drain disposal of benzene-ring compounds. Collect in a

"Agueous Waste" carboy with a pH range noted on the tag.

Regulatory Compliance (US Focus)

Regulatory Body

Classification

Action Required

EPA (RCRA)

Not Listed (P/U). Potential
Characteristic: D002

(Corrosivity) if agueous pH < 2.

[5]

Determination required at point

of generation.

DOT (Transport)

Likely UN 3261 (Corrosive
solid, acidic, organic, n.o.s.) or
UN 3077 (Environmentally

Hazardous).

Ensure shipping manifest
reflects "Acidic Organic"

properties.

DEA (Drug Enforcement)

Not Controlled. (Note:
Phenylacetic acid itself is a List
| Chemical, but this specific
substituted derivative is
generally exempt unless used

as a direct precursor).

No special DEA logging

required for disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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